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Compound of Interest

Compound Name: MOTS-c(Human) Acetate

Cat. No.: B15615933

Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
MOTS-c (Mitochondrial Open Reading Frame of the 12S rRNA-c) is a 16-amino acid peptide

derived from the mitochondrial genome that plays a significant role in metabolic regulation and

cellular homeostasis.[1][2] Unlike most peptides, which are encoded by nuclear DNA, MOTS-c

originates from the mitochondrial 12S rRNA region, highlighting a novel layer of communication

between mitochondria and the rest of the cell.[3] Functioning as a mitokine, MOTS-c is involved

in pathways that regulate insulin sensitivity, glucose utilization, and fatty acid oxidation.[2][4] Its

primary mechanism of action involves the activation of 5' AMP-activated protein kinase

(AMPK), a master regulator of cellular energy balance.[4][5] Research indicates that MOTS-c

levels may decline with age, and supplementation has been shown in preclinical models to

counteract age-dependent and diet-induced insulin resistance.[3][6] These properties make

MOTS-c a peptide of high interest for researchers in metabolism, aging, and drug development.
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Amino Acid Sequence: H-Met-Arg-Trp-Gln-Glu-Met-Gly-Tyr-Ile-Phe-Tyr-Pro-Arg-Lys-Leu-

Arg-OH[3]

Appearance: Lyophilized (freeze-dried) white powder

Salt Form: Acetate is preferred for biological assays over the trifluoroacetate (TFA) salt, as

TFA can have mild cellular toxicity at high concentrations.[7]

Reconstitution Protocol for MOTS-c (Human)
Acetate
Proper reconstitution of lyophilized MOTS-c is critical for maintaining its stability and biological

activity. The following protocol provides a standardized procedure for dissolving the peptide for

experimental use.

Materials Required:
Vial of lyophilized MOTS-c (Human) Acetate

Sterile, pyrogen-free reconstitution solvent (e.g., Bacteriostatic Water, Sterile Water, or 0.1%

Acetic Acid)[7][8]

Sterile syringes and needles

Alcohol swabs

Vortex mixer (optional)

Sterile microcentrifuge tubes for aliquoting

Reconstitution Procedure:
Equilibration: Before opening, allow the vial of lyophilized MOTS-c to equilibrate to room

temperature for 15-20 minutes. This prevents condensation from forming inside the vial upon

opening, which can compromise the peptide's stability.

Sterilization: Wipe the rubber septum of the MOTS-c vial and the solvent vial with an alcohol

swab.
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Solvent Addition: Using a sterile syringe, carefully draw up the desired volume of the chosen

reconstitution solvent (see Table 1 for examples).

Dissolution: Slowly inject the solvent down the side of the MOTS-c vial. Avoid injecting

directly onto the lyophilized powder.

Gentle Mixing: Gently swirl or roll the vial until the powder is completely dissolved. Do not

shake or vortex vigorously, as this can cause the peptide to denature or aggregate.[6][9] If

necessary, the vial can be gently sonicated or vortexed at a low setting.

Visual Inspection: The reconstituted solution should be clear and free of any particulate

matter. If particles are visible, the solution may not be suitable for use.
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Caption: Workflow for MOTS-c acetate reconstitution and storage.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b15615933/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-mots-c-human-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615933?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data Summary
Table 1: Recommended Solvents and Example
Concentrations

Reconstitution
Solvent

Recommended Use
Example
Reconstitution (for
10 mg vial)

Final
Concentration

Bacteriostatic Water

(0.9% Benzyl Alcohol)

In vivo studies, multi-

use vials
Add 1.0 mL 10 mg/mL

Add 3.0 mL[9] ~3.33 mg/mL

Sterile Water (HPLC-

grade)

In vitro cell culture,

single-use aliquots
Add 1.0 mL 10 mg/mL

0.1% Acetic Acid

Peptides with basic

residues, aids

solubility

Add 2.0 mL 5 mg/mL

DMSO

Creating high-

concentration stock

for in vitro use

Add 1.0 mL (then

dilute in media)
10 mg/mL[10]

Note: For cell-based assays, it is crucial to ensure the final concentration of the solvent (e.g.,

DMSO) in the culture medium is non-toxic to the cells (typically <0.1%).

Table 2: Storage Conditions for MOTS-c (Human)
Acetate
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Form Temperature Duration Notes

Lyophilized Powder -20°C ≥ 2 years[11][12]
Store desiccated and

protected from light.

2-8°C ~2 years[11][12]
For shorter-term

storage.

Room Temperature ~3 weeks[3]
Stable for shipping

and brief periods.

Reconstituted Solution 2-8°C
2 to 6 weeks[7][11]

[12]

Stability can vary (see

Table 3). Protect from

light.

-20°C or -80°C
Several months[7][13]

[14]

Recommended for

long-term storage.

Must be aliquoted to

avoid repeated freeze-

thaw cycles.[3][13]

Table 3: Stability of Reconstituted MOTS-c at
Refrigerated Temperatures (1.6–3.3°C)
This table summarizes data from a stability study assessing changes in peptide purity and

solution volume over 30 days.[6]

Time Point
Change in Purity
(%)

Change in Volume
(%)

Conclusion

Baseline 99.279% 11.45 µL/mg -

Day 7 +0.04% -0.35% Highly stable.[6]

Day 14 -0.15% -4.24%

Relatively stable with

minimal degradation.

[6]

Day 30 -1.35% -7.14%
Minor degradation

observed.[6]
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Note: Another study using high-resolution mass spectrometry reported no significant

degradation after 30 days at 4°C.[14] For experiments requiring the highest precision, using

freshly reconstituted peptide or solutions stored for less than 14 days is recommended.

Key Signaling Pathway
MOTS-c primarily exerts its metabolic effects through the activation of the AMPK signaling

pathway. It inhibits the mitochondrial folate cycle, leading to the accumulation of 5-

aminoimidazole-4-carboxamide ribonucleotide (AICAR), an endogenous activator of AMPK.[3]

[7] Activated AMPK then orchestrates a downstream response to enhance cellular energy

status.
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Caption: The MOTS-c signaling pathway via AMPK activation.

Experimental Protocols
The following are example protocols for common experiments involving MOTS-c. Researchers

should adapt these protocols to their specific models and experimental questions.

In Vitro AMPK Activation Assay in HEK293 Cells
This protocol describes how to assess the activation of AMPK by measuring its phosphorylation

status following MOTS-c treatment in a human cell line.[3]

Methodology:

Cell Culture: Culture HEK293 cells in Dulbecco's Modified Eagle's Medium (DMEM)

supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin at 37°C

in a 5% CO₂ incubator.

Seeding: Seed cells in 6-well plates at a density that will result in 70-80% confluency on the

day of the experiment.

Treatment:

Prepare a stock solution of reconstituted MOTS-c (e.g., 10 mM in sterile water).

When cells reach desired confluency, replace the growth medium with serum-free DMEM

for 2-4 hours to reduce basal signaling.

Treat cells with varying concentrations of MOTS-c (e.g., 0, 1, 5, 10 µM) for a specified time

(e.g., 4-24 hours).[3] A positive control, such as AICAR (0.5-1 mM), should be included.

Cell Lysis:

Wash cells twice with ice-cold Phosphate-Buffered Saline (PBS).
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Lyse the cells on ice using RIPA buffer supplemented with protease and phosphatase

inhibitors.

Scrape the cells, transfer the lysate to a microcentrifuge tube, and centrifuge at 14,000 x g

for 15 minutes at 4°C.

Western Blotting:

Determine protein concentration of the supernatant using a BCA assay.

Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-PAGE gel and transfer to a

PVDF membrane.

Block the membrane with 5% non-fat milk or BSA in Tris-Buffered Saline with Tween 20

(TBST).

Incubate the membrane with primary antibodies against phospho-AMPKα (Thr172) and

total AMPKα overnight at 4°C.

Wash the membrane and incubate with an appropriate HRP-conjugated secondary

antibody.

Visualize bands using an enhanced chemiluminescence (ECL) substrate and imaging

system.

Analysis: Quantify band intensity using software like ImageJ. Normalize the phospho-AMPKα

signal to the total AMPKα signal to determine the extent of activation.

In Vivo Intraperitoneal Glucose Tolerance Test (IPGTT) in
Mice
This protocol assesses the effect of MOTS-c on glucose clearance in a mouse model.[3][8]

Methodology:

Animal Model: Use male C57BL/6J mice (8-10 weeks old). Acclimate the animals for at least

one week before the experiment.
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MOTS-c Administration:

Treat one group of mice with daily intraperitoneal (IP) injections of MOTS-c (e.g., 0.5

mg/kg body weight) for a predefined period (e.g., 8 weeks).[3]

Treat a control group with an equal volume of the vehicle (e.g., sterile saline).

Fasting: At the end of the treatment period, fast the mice for 6 hours with free access to

water.[10]

Baseline Glucose Measurement (t=0):

Weigh each mouse.

Obtain a baseline blood sample by making a small incision at the tip of the tail.

Measure blood glucose using a handheld glucometer.[8]

Glucose Challenge:

Administer a 20% D-glucose solution via IP injection at a dose of 2 g/kg body weight.[8]

Start a timer immediately after the injection.

Blood Glucose Monitoring: Measure blood glucose from the tail tip at subsequent time

points: 15, 30, 60, 90, and 120 minutes post-injection.[8][10]

Data Analysis:

Plot the mean blood glucose concentration versus time for both the MOTS-c treated and

vehicle control groups.

Calculate the Area Under the Curve (AUC) for each mouse to quantify total glucose

excursion.

Use an appropriate statistical test (e.g., two-way ANOVA for the time course, Student's t-

test for AUC) to determine if MOTS-c treatment significantly improved glucose tolerance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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